[(2R,3S,4R,5R,6S)-5-Acetamido-3,4-diacetyloxy-6-(4-fluorophenoxy)oxan-2-yl]methyl acetate
[(2R,3S,4R,5R,6S)-5-Acetamido-3,4-diacetyloxy-6-(4-fluorophenoxy)oxan-2-yl]methyl acetate
Brand Name:
Vulcanchem
CAS No.:
135608-45-6
VCID:
VC0162108
InChI:
InChI=1S/C20H24FNO9/c1-10(23)22-17-19(29-13(4)26)18(28-12(3)25)16(9-27-11(2)24)31-20(17)30-15-7-5-14(21)6-8-15/h5-8,16-20H,9H2,1-4H3,(H,22,23)/t16-,17-,18-,19-,20-/m1/s1
SMILES:
CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)F)COC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C20H24FNO9
Molecular Weight:
441.4 g/mol
[(2R,3S,4R,5R,6S)-5-Acetamido-3,4-diacetyloxy-6-(4-fluorophenoxy)oxan-2-yl]methyl acetate
CAS No.: 135608-45-6
Main Products
VCID: VC0162108
Molecular Formula: C20H24FNO9
Molecular Weight: 441.4 g/mol
CAS No. | 135608-45-6 |
---|---|
Product Name | [(2R,3S,4R,5R,6S)-5-Acetamido-3,4-diacetyloxy-6-(4-fluorophenoxy)oxan-2-yl]methyl acetate |
Molecular Formula | C20H24FNO9 |
Molecular Weight | 441.4 g/mol |
IUPAC Name | [(2R,3S,4R,5R,6S)-5-acetamido-3,4-diacetyloxy-6-(4-fluorophenoxy)oxan-2-yl]methyl acetate |
Standard InChI | InChI=1S/C20H24FNO9/c1-10(23)22-17-19(29-13(4)26)18(28-12(3)25)16(9-27-11(2)24)31-20(17)30-15-7-5-14(21)6-8-15/h5-8,16-20H,9H2,1-4H3,(H,22,23)/t16-,17-,18-,19-,20-/m1/s1 |
Standard InChIKey | YSRAKFCQVMGVNH-LASHMREHSA-N |
Isomeric SMILES | CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC2=CC=C(C=C2)F)COC(=O)C)OC(=O)C)OC(=O)C |
SMILES | CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)F)COC(=O)C)OC(=O)C)OC(=O)C |
Canonical SMILES | CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)F)COC(=O)C)OC(=O)C)OC(=O)C |
PubChem Compound | 15699415 |
Last Modified | Nov 11 2021 |
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